Cas no 147123-30-6 (4-(chloromethyl)-1,2,3-thiadiazole)

• Product Name: 4-(chloromethyl)-1,2,3-thiadiazole
• CAS No: 147123-30-6
• MF: C₃H₃ClN₂S
• MW: 134.587317705154
• MDL: MFCD12405628
• CID: 4601501
• PubChem ID: 14370534
• Update Time: 2024-03-01

4-(chloromethyl)-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-1,2,3-thiadiazole
• 1,2,3-Thiadiazole, 4-(chloromethyl)-

• MDL： MFCD12405628
• Inchi： 1S/C3H3ClN2S/c4-1-3-2-7-6-5-3/h2H,1H2
• InChI Key： VZFVKQUUOJAIOH-UHFFFAOYSA-N
• SMILES： S1C=C(CCl)N=N1

Computed Properties

• Exact Mass: 133.9705470g/mol
• Monoisotopic Mass: 133.9705470g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 60.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles